Cas no 1803858-27-6 (4,5-Dimethoxy-2-nitropyridine)

• Product Name: 4,5-Dimethoxy-2-nitropyridine
• CAS No: 1803858-27-6
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 4802486
• Update Time: 2025-05-26

4,5-Dimethoxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethoxy-2-nitropyridine

• Inchi： 1S/C7H8N2O4/c1-12-5-3-7(9(10)11)8-4-6(5)13-2/h3-4H,1-2H3
• InChI Key： HZOHALXMCKJACX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC([N+](=O)[O-])=NC=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 182
• XLogP3: 1
• Topological Polar Surface Area: 77.2

Additional information on 4,5-Dimethoxy-2-nitropyridine

Comprehensive Guide to 4,5-Dimethoxy-2-nitropyridine (CAS No. 1803858-27-6): Properties, Applications, and Innovations

4,5-Dimethoxy-2-nitropyridine (CAS No. 1803858-27-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is characterized by its unique molecular structure, featuring dimethoxy and nitro functional groups, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "4,5-Dimethoxy-2-nitropyridine synthesis", "CAS 1803858-27-6 applications", and "nitropyridine derivatives in drug discovery", reflecting its growing relevance in modern science.

The compound's physicochemical properties, such as its solubility in polar solvents and stability under controlled conditions, make it a valuable intermediate in the development of bioactive molecules. Recent studies highlight its role in designing kinase inhibitors and antimicrobial agents, aligning with the current focus on targeted therapies and antibiotic resistance. Innovations in green chemistry have also explored eco-friendly synthesis routes for 4,5-Dimethoxy-2-nitropyridine, addressing the demand for sustainable manufacturing practices.

From an industrial perspective, CAS 1803858-27-6 is often discussed in forums and publications related to high-value chemical intermediates. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, expands its utility in constructing complex heterocyclic frameworks. Questions like "How to purify 4,5-Dimethoxy-2-nitropyridine?" or "Scaling up nitropyridine production" are common among chemists optimizing lab-to-pilot processes.

In the context of intellectual property, patents involving 4,5-Dimethoxy-2-nitropyridine often cite its use in proprietary drug formulations or crop protection chemicals. This aligns with broader trends in personalized medicine and precision agriculture, where tailored molecular solutions are paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring batch consistency for regulatory compliance.

Future directions for 1803858-27-6 may include explorations in material science, such as its potential in organic electronics or catalysis. As the scientific community prioritizes AI-driven molecular design, compounds like this nitropyridine derivative could benefit from computational modeling to predict novel applications. For those sourcing the compound, understanding supply chain transparency and regulatory documentation remains essential to meet global standards.